Cas no 7505-91-1 (2-Butene-1,4-diol,1,4-diphenyl-)

2-Butene-1,4-diol,1,4-diphenyl- structure
7505-91-1 structure
Product Name:2-Butene-1,4-diol,1,4-diphenyl-
CAS No:7505-91-1
MF:C16H16O2
MW:240.297044754028
CID:575252
PubChem ID:5369573
Update Time:2025-04-19

2-Butene-1,4-diol,1,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-1,4-diol,1,4-diphenyl-
    • (E)-1,4-diphenylbut-2-ene-1,4-diol
    • 1,4-Diphenyl-bicyclo< 3.2.0> heptan
    • 1,4-Diphenyl-but-2-en-1,4-diol
    • 1,4-diphenyl-but-2-ene-1,4-diol
    • 1,5-Diphenylbicyclo(3.2.0)heptane
    • 1,5-diphenylbicyclo< 3.2.0> heptane
    • AC1L3QV6
    • AG-H-89714
    • CTK5H6500
    • NSC-401986
    • NSC401986
    • NSC167125
    • NSC-167125
    • (2E)-1,4-Diphenyl-2-butene-1,4-diol #
    • 2-Butene, 1,4-diol-1,4-diphenyl
    • SCHEMBL9656453
    • RXFAALFDAWXYOP-VAWYXSNFSA-N
    • 7505-91-1
    • 2085-99-6
    • SCHEMBL9656438
    • Inchi: 1S/C16H16O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-12,15-18H/b12-11+
    • InChI Key: RXFAALFDAWXYOP-VAWYXSNFSA-N
    • SMILES: OC(/C=C/C(C1C=CC=CC=1)O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
  • LogP: 3.00980
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司